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Compound of Interest

Compound Name: 1H-Perfluorononane

Cat. No.: B1595110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1H-
Perfluorononane (CAS: 375-94-0). The information is curated for professionals in research
and development who require precise data for modeling, experimental design, and formulation.

Core Physical and Chemical Properties

1H-Perfluorononane is a fluorinated hydrocarbon with the chemical formula CO9HF19.[1][2][3]
[4] It is a clear liquid at room temperature.[2] Its high degree of fluorination imparts unique
physical and chemical characteristics, such as high density, low surface tension, and chemical
inertness, which are valuable in various scientific and industrial applications.

Quantitative Data Summary

The following table summarizes the key physical properties of 1H-Perfluorononane, compiled
from various sources. It is important to note that some of these values are calculated estimates
and should be used with that understanding.
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Property Value Unit Source
Molecular Weight 470.07 g/mol [L12113114115]116]
Boiling Point 138 °C [7]
Boiling Point

365.17 K (92.02 °C) [1]
(Calculated)
Refractive Index <1.3000 [7]
Enthalpy of Fusion

14.75 kJ/mol [1]
(Calculated)
Enthalpy of
Vaporization 9.35 kJ/mol [1]
(Calculated)
Log10 of Water

- -6.76 [1]

Solubility (Calculated)
Octanol/Water
Partition Coefficient

6.261 [1]
(logPoct/wat)
(Calculated)
McGowan's
Characteristic Volume  171.300 ml/mol [1]
(McVol)
Critical Pressure (Pc)

1296.73 kPa [1]
(Calculated)
Kovats Retention

454.00 [1]13]

Index (Non-polar)

Experimental Protocols for Determination of
Physical Properties

While specific, detailed experimental protocols for 1H-Perfluorononane are not readily
available in the public domain, this section outlines the general methodologies employed for
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determining the key physical properties of fluorinated compounds. These methods are based
on established principles of physical chemistry and are widely used in the characterization of
such substances.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 1H-Perfluorononane, the boiling point can be determined using
several methods:

« Distillation Method: A sample of the compound is heated in a distillation apparatus. The
temperature of the vapor that is in equilibrium with the boiling liquid is measured. This
method is suitable for determining the normal boiling point (at atmospheric pressure).

o Ebulliometer: This apparatus allows for the precise measurement of the boiling point of a
liquid by maintaining equilibrium between the liquid and vapor phases. It can be adapted for
measurements at different pressures.

 Differential Scanning Calorimetry (DSC): While primarily used for measuring thermal
transitions like melting point and enthalpy of fusion, DSC can also be used to estimate the
boiling point. The onset temperature of the endothermic event corresponding to vaporization
can be taken as the boiling point.[8]

Refractive Index Measurement

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance. It is a characteristic property of a substance and is often used for identification and
purity assessment.

» Abbe Refractometer: This is the most common instrument for measuring the refractive index
of liquids. A few drops of the sample are placed on the prism, and the instrument is adjusted
until a clear boundary is seen in the eyepiece. The refractive index is then read directly from
a scale. The measurement is typically performed at a specific temperature (e.g., 20°C or
25°C) and wavelength of light (usually the sodium D-line, 589 nm).

Vapor Pressure Determination
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Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

e Knudsen Effusion Method: This technique is suitable for compounds with low vapor
pressures. The sample is placed in a sealed container with a small orifice. The rate of mass
loss due to effusion of the vapor through the orifice is measured, and from this, the vapor

pressure can be calculated.[8]

o Dynamic Method: A stream of inert gas is passed over the liquid sample at a controlled rate
and temperature. The amount of substance that vaporizes and is carried away by the gas is
determined, allowing for the calculation of the vapor pressure.[9]

Logical Relationships and Implications

The physical properties of 1H-Perfluorononane are interconnected and have significant
implications for its handling, application, and behavior in various systems. The following
diagram illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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